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Compound of Interest

Compound Name:
Ethyl 4-

(cyclopropylamino)benzoate

Cat. No.: B053049 Get Quote

For researchers, scientists, and drug development professionals, securing a reliable source of

high-purity Ethyl 4-(cyclopropylamino)benzoate is crucial for the integrity and reproducibility

of experimental results. This technical guide provides an in-depth overview of commercial

suppliers, synthesis methodologies, quality control protocols, and potential research

applications of this compound.

Commercial Availability
Ethyl 4-(cyclopropylamino)benzoate (CAS No. 112033-48-4) is available from several

chemical suppliers specializing in research-grade compounds.[1] The availability, purity, and

pricing can vary, so it is advisable to consult the suppliers' websites for the most current

information. Below is a comparative summary of typical offerings.
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Supplier Purity
Available
Quantities

Price Range
(USD)

Notes

Sigma-Aldrich ≥98% (HPLC) 1g, 5g, 25g $150 - $700

Certificate of

Analysis typically

available online.

TCI America >98.0% (GC) 1g, 5g $120 - $550

Purity

determined by

gas

chromatography.

Alfa Aesar 98+% 1g, 5g, 10g $135 - $650

Chem-Impex >97% 1g, 5g, 25g $100 - $450

Offers bulk

quantities upon

request.

Oakwood

Chemical
98% 250mg, 1g, 5g $43 - $393

Note: Prices are estimates and subject to change. Please verify with the supplier.

Synthesis and Purification
The synthesis of Ethyl 4-(cyclopropylamino)benzoate can be achieved through several

synthetic routes. A common approach involves the N-alkylation of ethyl 4-aminobenzoate with a

cyclopropyl halide or a related cyclopropylating agent.

Proposed Synthetic Protocol
A plausible laboratory-scale synthesis is outlined below, adapted from general procedures for

similar N-alkylations of anilines.

Materials:

Ethyl 4-aminobenzoate

Bromocyclopropane
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Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a solution of ethyl 4-aminobenzoate (1 equivalent) in DMF, add potassium carbonate (2-3

equivalents).

Add bromocyclopropane (1.5 equivalents) to the mixture.

Heat the reaction mixture at 80-100 °C and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure Ethyl 4-(cyclopropylamino)benzoate.
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Synthesis of Ethyl 4-(cyclopropylamino)benzoate

Reactants Reaction Conditions

Product

Ethyl 4-aminobenzoate

Reaction

Bromocyclopropane K2CO3

Base

DMF

Solvent

Heat

80-100 °C

Ethyl 4-(cyclopropylamino)benzoate

N-alkylation

Click to download full resolution via product page

A proposed reaction scheme for the synthesis of Ethyl 4-(cyclopropylamino)benzoate.

Quality Control and Characterization
Ensuring the purity and identity of research-grade Ethyl 4-(cyclopropylamino)benzoate is

critical. Standard analytical techniques for quality control include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure and identify any impurities.

High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the

purity of the compound, typically expressed as a percentage of the main peak area.

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.
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Example ¹H NMR Data Interpretation
Aromatic protons: Doublets in the range of 6.5-8.0 ppm.

Ethyl ester protons: A quartet around 4.3 ppm (CH₂) and a triplet around 1.3 ppm (CH₃).

Cyclopropyl protons: Multiplets in the upfield region, typically between 0.5-1.0 ppm.

Amine proton: A broad singlet that may vary in chemical shift depending on the solvent and

concentration.

Potential Research Applications and Biological
Context
While specific biological activities for Ethyl 4-(cyclopropylamino)benzoate are not extensively

documented in publicly available literature, its structural similarity to other known bioactive

molecules, such as local anesthetics (e.g., benzocaine, which is ethyl 4-aminobenzoate),

suggests potential applications in drug discovery and pharmacology.

The mechanism of action for local anesthetics like benzocaine involves the blockade of

voltage-gated sodium channels in the neuronal cell membrane.[2] By binding to these

channels, the influx of sodium ions is inhibited, which prevents the generation and conduction

of nerve impulses, resulting in a loss of sensation. It is plausible that Ethyl 4-
(cyclopropylamino)benzoate could exhibit similar properties, making it a candidate for

investigation in the development of novel anesthetic agents.

The cyclopropyl group is a common motif in medicinal chemistry, often introduced to modulate

potency, selectivity, and metabolic stability. Therefore, this compound could also be a valuable

intermediate for the synthesis of more complex molecules with potential therapeutic

applications.
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Hypothetical In Vitro Screening Workflow

Start

Acquire Ethyl 4-
(cyclopropylamino)benzoate
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Conclusion
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A workflow for investigating the potential local anesthetic activity of the compound.

In conclusion, Ethyl 4-(cyclopropylamino)benzoate is a readily available research chemical

with potential applications in the development of new therapeutic agents. The information

provided in this guide serves as a starting point for researchers interested in exploring the

properties and uses of this compound. It is always recommended to consult the supplier's

documentation and relevant safety data sheets before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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